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Compound of Interest

Compound Name: N3PT

Cat. No.: B1139218

Audience: Researchers, scientists, and drug development professionals.

Introduction: N3PT (N3-pyridyl thiamine) is a potent and selective inhibitor of transketolase
(TKT), a critical enzyme in the pentose phosphate pathway.[1][2][3][4] As a thiamine antagonist,
N3PT becomes active upon intracellular pyrophosphorylation, after which it binds to apo-
transketolase with high affinity, effectively blocking the production of ribose precursors required
for DNA and RNA synthesis.[1][5][6] Accurate and consistent preparation of N3PT stock
solutions is paramount for achieving reproducible results in both in vitro and in vivo
experimental settings. This document provides a detailed protocol for the preparation, storage,
and handling of N3PT stock solutions.

N3PT Physicochemical Properties

A summary of the key properties of N3PT is presented below. This data is essential for
accurate calculations and proper handling of the compound.
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Property Value Source(s)
Synonyms N3-pyridyl thiamine [1112]1[5]
CAS Number 13860-66-7 (1121131051171
Molecular Formula C13H19CI2N30S (12103115171
Molecular Weight 336.28 g/mol [L121[31[51[ 7]
Appearance Light yellow to yellow solid (]

powder

N Soluble in DMSO at 2.86
Solubility [L1[31[5]1[7]
mg/mL (8.50 mM)

Protocol for Preparing N3PT Stock Solution (10 mM)

This protocol details the steps to prepare a 10 mM stock solution in Dimethyl Sulfoxide
(DMSO).

Materials:

e N3PT solid (CAS: 13860-66-7)

¢ Anhydrous/Hygroscopic DMSO (Biotechnology Grade)
o Calibrated analytical balance

« Sterile microcentrifuge tubes or cryovials

e \ortex mixer

 Ultrasonic bath

Procedure:

e Pre-equilibration: Before opening, allow the vial of N3PT solid and the bottle of DMSO to
equilibrate to room temperature for at least 60 minutes. This prevents moisture
condensation.[8]
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e Mass Calculation: Calculate the mass of N3PT required. To prepare 1 mL of a 10 mM stock
solution:

o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
o Mass (mg) = 0.010 mol/L x 0.001 L x 336.28 g/mol x 1000 mg/g = 3.36 mg

e Weighing: Accurately weigh 3.36 mg of N3PT solid using an analytical balance and place it
into a sterile vial.

 Dissolution: Add 1 mL of DMSO to the vial containing the N3PT solid.
 Solubilization:
o Cap the vial tightly and vortex thoroughly for 1-2 minutes.

o If the solid is not fully dissolved, place the vial in an ultrasonic bath for 5-10 minutes.[1][3]

[7]
o Gentle warming to 37°C can also aid dissolution if necessary.[5][7]

» Visual Inspection: Ensure the final solution is clear and free of any visible particulates. If
particulates remain, repeat the solubilization step.

 Aliquoting: To avoid degradation from repeated freeze-thaw cycles, dispense the stock
solution into smaller, single-use aliquots in sterile, tightly sealed vials.[1][5][8][9]

Storage and Stability

Proper storage is critical to maintain the integrity and activity of N3PT.
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Storage )
Form Duration Notes Source(s)
Temperature
Store in a dry,
Solid Powder -20°C Months to years dark [2]
environment.
_ Recommended
Stock Solution
] -20°C Up to 1 month for short-term [11[81I9]
(in DMSO)
storage.
Recommended
Stock Solution
) -80°C Up to 6 months for long-term [1]
(in DMSO)
storage.

Handling: When using a stored aliquot, thaw it completely and bring it to room temperature

before opening the vial.

Mechanism of Action and Experimental Workflow

N3PT functions by inhibiting transketolase, a key enzyme in the non-oxidative branch of the

pentose phosphate pathway. The diagrams below illustrate its mechanism of action and the

general workflow for stock solution preparation.

N3PT Cellular Uptl
(Extracellular)

Intracellular Space Pentose Phosphate Pathway Cellular Processes

,,,,,,,,,

Click to download full resolution via product page

Caption: Mechanism of N3PT as a transketolase inhibitor.
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Start: Obtain N3PT Solid

1. Calculate Required Mass
(e.g., 3.36 mg for 1mL of 10 mM)

;

2. Weigh N3PT Solid

;

3. Add Calculated Volume of DMSO

;

4. Solubilize

(Vortex / Sonicate / Warm to 37°C)

A

1
IParticulates Remain
1

Clear Solution

6. Aliquot into Sterile Vials

;

7. Store Appropriately

5. Visually Inspect for Clarity

Stbrage Optibns

-20°C
(< 1 month)

-80°C
(< 6 months)

Ready for Dilution
to Working Concentration

Click to download full resolution via product page

Caption: Workflow for preparing N3PT stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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